Cas no 1807208-43-0 (2-Bromomethyl-5-methoxy-3-(trifluoromethyl)pyridine)

• Product Name: 2-Bromomethyl-5-methoxy-3-(trifluoromethyl)pyridine
• CAS No: 1807208-43-0
• MF: C₈H₇BrF₃NO
• MW: 270.046491861343
• CID: 4901446
• Update Time: 2025-10-22

2-Bromomethyl-5-methoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-5-methoxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H7BrF3NO/c1-14-5-2-6(8(10,11)12)7(3-9)13-4-5/h2,4H,3H2,1H3
• InChI Key： UHDQWWANUDUQLQ-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)(F)F)=CC(=CN=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 2.3
• Topological Polar Surface Area: 22.1

Additional information on 2-Bromomethyl-5-methoxy-3-(trifluoromethyl)pyridine

Recent Advances in the Application of 2-Bromomethyl-5-methoxy-3-(trifluoromethyl)pyridine (CAS: 1807208-43-0) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromomethyl-5-methoxy-3-(trifluoromethyl)pyridine (CAS: 1807208-43-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic compound, featuring a bromomethyl group at the 2-position and a trifluoromethyl group at the 3-position, serves as a valuable building block for the synthesis of more complex molecules. Its unique structural features make it particularly useful in the development of bioactive compounds, including kinase inhibitors and other therapeutic agents targeting various diseases.

Recent studies have highlighted the role of 2-Bromomethyl-5-methoxy-3-(trifluoromethyl)pyridine in the synthesis of novel pyridine derivatives with enhanced pharmacological properties. For instance, researchers have utilized this compound as a key intermediate in the preparation of selective kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The presence of the trifluoromethyl group is known to improve metabolic stability and binding affinity, making it a preferred choice in medicinal chemistry. Additionally, the bromomethyl group offers a reactive site for further functionalization, enabling the introduction of diverse pharmacophores.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of 2-Bromomethyl-5-methoxy-3-(trifluoromethyl)pyridine in the synthesis of a new class of JAK2 inhibitors. The study reported that derivatives synthesized from this compound exhibited potent inhibitory activity against JAK2, a kinase implicated in myeloproliferative disorders. The researchers employed a combination of computational modeling and experimental validation to optimize the lead compounds, achieving significant improvements in both potency and selectivity. These findings underscore the compound's potential as a cornerstone in the development of next-generation kinase inhibitors.

Another notable application of 2-Bromomethyl-5-methoxy-3-(trifluoromethyl)pyridine is in the field of agrochemicals. Recent patents have disclosed its use in the synthesis of herbicides and fungicides with improved efficacy and environmental safety profiles. The trifluoromethyl group, in particular, enhances the lipophilicity and bioavailability of these agrochemicals, leading to better field performance. This dual utility in pharmaceuticals and agrochemicals highlights the compound's broad applicability and commercial value.

Despite its promising applications, challenges remain in the scalable synthesis and purification of 2-Bromomethyl-5-methoxy-3-(trifluoromethyl)pyridine. Recent advancements in flow chemistry and catalytic methods have addressed some of these issues, offering more efficient and sustainable routes for its production. For example, a 2022 study in Organic Process Research & Development detailed a continuous-flow synthesis approach that significantly reduced reaction times and improved yields. Such innovations are expected to facilitate the wider adoption of this compound in industrial settings.

In conclusion, 2-Bromomethyl-5-methoxy-3-(trifluoromethyl)pyridine (CAS: 1807208-43-0) represents a pivotal intermediate in modern chemical biology and pharmaceutical research. Its unique structural attributes and reactivity profile make it indispensable for the development of novel therapeutic and agrochemical agents. Ongoing research efforts are likely to uncover additional applications, further solidifying its role in advancing these fields. Future studies should focus on optimizing synthetic methodologies and exploring new derivatives to maximize its potential.